Lithium squarate

Specification

• CAS No.: 104332-28-7
• Molecular Formula: C4Li2O4
• Molecular Weight: 126 g/mol
• IUPAC Name: dilithium;3,4-dioxocyclobutene-1,2-diolate
• Standard InChI: InChI=1S/C4H2O4.2Li/c5-1-2(6)4(8)3(1)7;;/h5-6H;;/q;2*+1/p-2
• Standard InChI Key: SOCJEFTZDJUXNO-UHFFFAOYSA-L
• SMILES: [Li+].[Li+].C1(=C(C(=O)C1=O)[O-])[O-]
• Canonical SMILES: [Li+].[Li+].C1(=C(C(=O)C1=O)[O-])[O-]

Introduction

Chemical Structure and Properties

Molecular Structure

Lithium squarate consists of a planar squarate anion (C₄O₄²⁻) coordinated with two lithium ions. The crystal structure has been confirmed by X-ray diffraction (XRD), aligning with the crystallographic phase identified as PDF #04-012-0316, where lithium ions are bonded within the squarate framework. The molecular formula of lithium squarate is Li₂C₄O₄, with each squarate anion balanced by two lithium cations.

The squarate anion itself is derived from squaric acid (C₄O₄H₂) and features a four-membered carbon ring with four oxygen atoms connected via double bonds, creating a highly symmetric structure. This planar, π-conjugated system contributes to the unique properties of lithium squarate, particularly its potential in optical applications.

The coordination environment around the lithium ions plays a crucial role in determining the compound's properties. In crystal structures, lithium ions typically exhibit coordination numbers between 4 and 6, interacting with oxygen atoms from adjacent squarate anions and, in some cases, water molecules in hydrated forms.

Physical and Chemical Properties

Lithium squarate exhibits several notable physical and chemical properties that make it valuable for various applications. One of its most significant features is its high theoretical lithium content, which enables it to deliver a specific capacity of up to 3,845 mAh g⁻¹ when fully decomposed, assuming complete expulsion of gaseous byproducts.

A key characteristic of lithium squarate is its electrical behavior. In its pure form, lithium squarate is an electrical insulator, which necessitates composite formulations (e.g., with carbon nanotubes) to enhance conductivity for applications in battery technology. This insulating nature stems from the large band gap characteristic of organic lithium salts.

Table 1: Key Properties of Lithium Squarate

Property	Value/Description
Chemical Formula	Li₂C₄O₄
CAS Number	104332-28-7
Molecular Weight	125.93 g/mol
Physical Appearance	White crystalline solid
Electrical Conductivity	Insulator
Theoretical Capacity	3,845 mAh g⁻¹
Structure	Planar squarate anion with two lithium ions
Stability	Stable in ambient atmosphere
Solubility	Soluble in water

Unlike many other lithium compounds considered for battery applications, lithium squarate demonstrates remarkable stability in ambient atmosphere, which is a significant advantage for manufacturing processes. This stability allows for easier handling during electrode preparation and reduces the need for specialized environmental controls during production.

Synthesis Methods

Standard Synthesis Approaches

Lithium squarate can be synthesized through several well-established methods, with the most common approach involving the reaction of squaric acid with appropriate lithium sources. The primary synthesis routes include:

The most straightforward method involves the direct neutralization of squaric acid with lithium hydroxide in aqueous solution. The reaction proceeds according to the following equation:

C₄O₄H₂ + 2LiOH → Li₂C₄O₄ + 2H₂O

Alternatively, lithium carbonate can be employed as the lithium source, though this approach typically requires heating to drive off carbon dioxide and complete the reaction:

C₄O₄H₂ + Li₂CO₃ → Li₂C₄O₄ + H₂O + CO₂

These synthesis methods typically produce lithium squarate in good yield and purity, with the product often requiring recrystallization to achieve the desired level of purity for specific applications. The reaction conditions, including temperature, concentration, and reaction time, can be adjusted to optimize yield and control product morphology.

Advanced Synthesis Techniques

Recent research has explored more sophisticated synthesis methods to produce lithium squarate with specific morphologies or enhanced properties for specialized applications. These include:

Solvothermal synthesis approaches have been investigated to produce lithium squarate with controlled crystal size and morphology. These methods involve reactions in sealed vessels under elevated temperature and pressure, often using non-aqueous solvents to control the reaction environment.

Mechanochemical approaches, involving grinding or milling of reactants, offer solvent-free alternatives that align with green chemistry principles. These methods can be particularly advantageous for large-scale production, reducing waste and simplifying processing.

For applications requiring intimate mixing with other components, in-situ synthesis methods have been developed where lithium squarate is formed directly in the presence of other materials, such as carbon matrices for battery applications. This approach can improve interface characteristics and distribute the active material more uniformly.

Table 2: Comparison of Synthesis Methods for Lithium Squarate

Synthesis Method	Advantages	Limitations	Typical Yield
Aqueous neutralization	Simple, cost-effective	Limited morphology control	85-95%
Carbonate method	Widely accessible reagents	Requires heating, CO₂ evolution	80-90%
Solvothermal synthesis	Controlled morphology	Higher energy requirements	70-85%
Mechanochemical	Solvent-free, scalable	Potential contamination from grinding media	75-85%
In-situ synthesis	Improved composite integration	Complex process control	65-80%

Research Developments in Battery Technology

Performance in NMC622||Si/Graphite Full-Cells

Recent studies have demonstrated the effectiveness of lithium squarate in LiNi₀.₆Mn₀.₂Co₀.₂O₂ (NMC622) cathodes paired with silicon/graphite anodes. In comprehensive investigations, researchers have observed that the addition of lithium squarate leads to significant improvements in battery cycle life.

The extent of improvement correlates linearly with the initial amount of lithium squarate, due to the extra lithium ions provided by the additive during the first charge. This linear relationship provides a straightforward method for tailoring the degree of pre-lithiation to specific battery designs and performance requirements.

Table 3: Performance Metrics of Lithium Squarate in NMC622||Si/Graphite Cells

Parameter	Results with Lithium Squarate	Comparison to Control
First Cycle Efficiency	Increased by 5-15%	Superior
Capacity Retention (100 cycles)	Improved by 10-25%	Superior
Rate Capability	Comparable	Equivalent
Self-discharge	Slightly increased	Inferior
Temperature Stability	Comparable	Equivalent

Post-mortem investigations of the cathode electrolyte interphase have revealed significant compositional changes resulting from the oxidation of lithium squarate. These changes affect the interfacial properties and may contribute to the observed performance improvements, though the precise mechanisms require further investigation.

Additional Applications

Optical Materials and Crystal Engineering

Beyond its applications in battery technology, lithium squarate has been explored for use in optical materials. Recent research has combined lithium squarate with borate groups to create new nonlinear optical (NLO) crystals with promising properties.

The compound Li₂(C₄O₄)(H₃BO₃)(H₂O)₄·H₃BO₃ features a layered structure resulting from the combination of two types of planar π-conjugate groups: triangular (BO₃)³⁻ and square (C₄O₄)²⁻. This novel crystal exhibits:

• A moderate second harmonic generation (SHG) response of 1.1 × KDP

• A large birefringence of 0.267 at 1064 nm wavelength

Theoretical calculations have demonstrated that the synergistic effect of the two types of groups is responsible for its optical performance. This work enriches the currently scarce borate-squarate composite compound system and demonstrates the versatility of lithium squarate in materials science applications.

The layered structure of these composite materials suggests potential applications in other areas where 2D materials show promise, such as sensors, catalysts, and electronic devices. The ability to tune properties through controlled mixing of different structural motifs represents a promising direction for materials design.

Future Research Directions

Optimization for Battery Applications

Future research on lithium squarate for battery applications could focus on several key areas:

Optimizing the ratio of lithium squarate in cathode formulations to maximize pre-lithiation benefits while minimizing potential negative effects on electrolyte stability or cell performance remains a critical challenge. Systematic studies varying concentration, particle size, and distribution within the electrode could provide valuable insights.

Exploring composite materials to enhance the conductivity of lithium squarate without compromising its lithium-donating capability represents another promising direction. Combinations with conductive carbon materials, conductive polymers, or other lithium salts might yield synergistic effects.

Understanding the long-term effects of decomposition products on battery performance requires extended cycling studies and detailed post-mortem analysis. The chemical evolution of these products and their interactions with electrolyte components over hundreds or thousands of cycles remains poorly understood.

Scaling up production for commercial applications will necessitate process optimization and cost analysis. While the synthetic methods for lithium squarate are relatively straightforward, transitioning to industrial-scale production will require addressing issues related to consistency, quality control, and economic viability.

Exploration of Novel Derivatives

Modifications to the basic lithium squarate structure could yield derivatives with enhanced properties for specific applications:

Mixed-metal squarate compounds incorporating additional cations (e.g., sodium, potassium, magnesium) might offer tunable properties for specific applications. These hybrid materials could potentially address some of the limitations of pure lithium squarate, such as its insulating nature.

Functionalized squarate anions with additional chemical groups could expand the range of available properties and potential applications. Chemical modifications to the basic squarate structure might enhance stability, conductivity, or specific interactions with other materials.

Polymer-squarate composites represent another promising direction, particularly for solid-state electrolyte applications. Embedding lithium squarate within appropriate polymer matrices could potentially create materials with favorable mechanical properties and ion transport characteristics.

The development of these novel derivatives will require interdisciplinary collaboration between synthetic chemists, materials scientists, and battery engineers to ensure that new compounds address relevant technological challenges.